Cas no 198131-85-0 (Boronic acid,(2,5-diethoxyphenyl)- (9CI))

• Product name: Boronic acid,(2,5-diethoxyphenyl)- (9CI)
• CAS No: 198131-85-0
• MF: C₁₀H₁₅BO₄
• MW: 210.0347
• CID: 117258
• PubChem ID: 45094210

Boronic acid,(2,5-diethoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,(2,5-diethoxyphenyl)- (9CI)
• SCHEMBL3786075
• starbld0018437
• 198131-85-0
• (2,5-Diethoxyphenyl)boronic acid
• Boronic acid, (2,5-diethoxyphenyl)- (9CI)

• Inchi： InChI=1S/C10H15BO4/c1-3-14-8-5-6-10(15-4-2)9(7-8)11(12)13/h5-7,12-13H,3-4H2,1-2H3
• InChI Key： KKXIRRFIDNBKJL-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(OCC)C(B(O)O)=C1

Computed Properties

• Exact Mass: 209.10995
• Monoisotopic Mass: 210.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• PSA: 58.92